Cas no 57768-13-5 (Methyl 5,6-dimethyl-3-phenylpicolinate)

• Product name: Methyl 5,6-dimethyl-3-phenylpicolinate
• CAS No: 57768-13-5
• MF: C₁₅H₁₅NO₂
• MW: 241.2851
• CID: 1092124
• PubChem ID: 12225936

Methyl 5,6-dimethyl-3-phenylpicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5,6-dimethyl-3-phenylpicolinate
• methyl 5,6-dimethyl-3-phenylpyridine-2-carboxylate
• Methyl 5,?6-?Dimethyl-?3-?phenylpicolinate
• 57768-13-5
• Methyl5,6-dimethyl-3-phenylpicolinate

• Inchi： InChI=1S/C15H15NO2/c1-10-9-13(12-7-5-4-6-8-12)14(15(17)18-3)16-11(10)2/h4-9H,1-3H3
• InChI Key： JROYQVJOLHALMS-UHFFFAOYSA-N
• SMILES： CC1=CC(=C(C(=O)OC)N=C1C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 241.110278721g/mol
• Monoisotopic Mass: 241.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų
• XLogP3: 3.4

Additional information on Methyl 5,6-dimethyl-3-phenylpicolinate

Methyl 5,6-dimethyl-3-phenylpicolinate: A Comprehensive Overview

The compound Methyl 5,6-dimethyl-3-phenylpicolinate (CAS No. 57768-13-5) is a highly specialized chemical entity that has garnered significant attention in the field of biomedical research. This compound belongs to the class of organobutynols, which are known for their diverse applications in pharmaceuticals, agricultural chemicals, and specialty chemicals.

Firstly, it is essential to understand the structural features of this compound. The name Methyl 5,6-dimethyl-3-phenylpicolinate suggests a complex molecular framework that includes a pyridine ring substituted with methyl groups at positions 5 and 6, as well as a phenyl group at position 3. This unique combination of substituents renders the compound highly functional and versatile in various chemical reactions.

Recent studies have highlighted the potential of Methyl 5,6-dimethyl-3-phenylpicolinate in drug discovery and development. Its structure provides a scaffold for the attachment of bioactive groups, making it an attractive candidate for the synthesis of novel pharmaceutical agents. For instance, researchers have explored its use as a precursor in the construction of complex molecules with anticancer, anti-inflammatory, and antimicrobial properties.

Moreover, the compound's picolinate moiety has been implicated in various biochemical processes, including enzyme inhibition and receptor modulation. These findings underscore its potential as a lead molecule in targeted therapies for diseases such as cancer, inflammatory disorders, and infectious diseases.

Another area of interest is the compound's role in biological imaging. The phenyl group attached to the pyridine ring can be utilized as a chelating agent for metal ions, enabling the development of contrast agents for MRI and other imaging techniques. This aspect opens up new avenues for its application in diagnostic medicine.

Furthermore, Methyl 5,6-dimethyl-3-phenylpicolinate has shown promise in the field of agricultural chemistry. Its ability to act as a plant growth regulator and a pest control agent has been explored extensively. Recent advancements have focused on its role in enhancing drought tolerance and stress resistance in crops, which is critical for sustainable agriculture.

In terms of safety and toxicity, preliminary studies indicate that Methyl 5,6-dimethyl-3-phenylpicolinate exhibits a favorable safety profile. However, further research is required to fully characterize its toxicokinetics and metabolism in various species.

Finally, the compound's synthesis and purification have been optimized in recent years, making it more accessible for large-scale production. This has facilitated its use in preclinical studies, paving the way for its eventual transition to clinical trials.